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Chemical Identity & Storage Specifications

The table below summarizes the key identification and storage information for Tyrphostin 23 (AG-18) from

safety data sheets.

Property Specification

Product Name AG-18 [1] [2]

CAS Number 118409-57-7 [1] [2]

Synonyms Tyrphostin 23, Tyrphostin A23, RG-50810 [1] [2]

Molecular Formula C₁₀H₆N₂O₂ [1] [2]

Molecular Weight 186.17 g/mol [1]

Appearance Solid [1] [2]

Recommended Storage Cool place; tightly closed container in dry, well-ventilated area [1]

Recommended Temperature 2 - 8 °C [1] or -20°C (powder) [2]

Incompatible Materials Strong oxidizing agents [1]
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Stability & Handling Guidelines

Understanding the stability profile of Tyrphostin 23 is crucial for obtaining reliable experimental results.

Stability Statement: The chemical is stable under recommended storage conditions [1] [2].

Major Stability Concern: A key study highlights that Tyrphostin A9 (a closely related compound) is
susceptible to hydrolysis [3]. The degradation product was identified as 3,5-di-tert-butyl-4-

hydroxybenzaldehyde. This suggests that Tyrphostins, as a class, may be sensitive to aqueous
environments.

Stability in Biological Matrices: The same study found that Tyrphostin A9 degrades faster in
murine plasma than in cell culture media [3]. This is critical for planning and interpreting

pharmacokinetics and cell-based assays.
Handling Precautions: To prevent stability issues and ensure personal safety:

Avoid dust formation and avoid breathing vapors, mist, or gas [1].
Handle with gloves and use equipment for eye protection [1].

Do not eat, drink, or smoke when using this product [1].

Experimental Validation of Stability

For critical experiments, it is advisable to validate the stability of your Tyrphostin 23 stock under your

specific conditions. The following workflow, adapted from a published LC-MS/MS method for Tyrphostin

A9, can serve as a guide [3].
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Key Steps for Validation:

Preparation: Make stock solutions in appropriate solvents (e.g., DMSO).
Storage Conditions: Store aliquots under various conditions you wish to test (e.g., 4°C, -20°C,

through multiple freeze-thaw cycles).
Analysis: Use Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) to analyze the

samples at predetermined time points. Monitor for the parent compound and any potential
degradation products.

Decision: Based on the results, establish a lab-specific protocol that ensures compound integrity.

Frequently Asked Questions

Q1: There is a conflict in the recommended storage temperature. Should I store Tyrphostin 23 at 2-

8°C or -20°C?
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A1: Both are valid, but -20°C is the more conservative and likely safer option for long-term

storage of the powder, as it further minimizes the potential for any thermal degradation. The 2-8°C
recommendation may refer to short-term storage of solutions or under specific contexts. When in

doubt, follow the manufacturer's instructions on the Certificate of Analysis for your specific batch.

Q2: My experimental results with Tyrphostin 23 are inconsistent. Could compound degradation be the

cause?

A2: Yes. Given the known hydrolysis susceptibility of related Tyrphostins [3], degradation is a likely
factor. You should:

Check how long your stock solution has been stored and under what conditions.
Prepare a fresh stock solution from powder stored at -20°C.

If possible, analyze an old sample via LC-MS to check for purity and the presence of
degradation products.

Q3: How should I handle Tyrphostin 23 solutions for cell culture work?

A3: Always use fresh stock solutions where possible. If you must store a stock solution, aliquot it into
small, single-use vials to avoid repeated freeze-thaw cycles. Store these aliquots at -20°C or lower.

When thawing, allow the vial to come to room temperature inside a sealed container to prevent water
condensation, which could accelerate hydrolysis.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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